(S)-3-Amino-3-(2,3-dimethoxyphenyl)propanoic acid hydrochloride

• Molecular Formula: C11H16ClNO4
• Molecular Weight: 261.70 g/mol
• IUPAC Name: (3S)-3-amino-3-(2,3-dimethoxyphenyl)propanoic acid;hydrochloride
• InChI: InChI=1S/C11H15NO4.ClH/c1-15-9-5-3-4-7(11(9)16-2)8(12)6-10(13)14;/h3-5,8H,6,12H2,1-2H3,(H,13,14);1H/t8-;/m0./s1
• InChI Key: SNIJCLKTDPRJBA-QRPNPIFTSA-N
• Isomeric SMILES: COC1=CC=CC(=C1OC)[C@H](CC(=O)O)N.Cl
• Canonical SMILES: COC1=CC=CC(=C1OC)C(CC(=O)O)N.Cl

Description

“(S)-3-Amino-3-(2,3-dimethoxyphenyl)propanoic acid hydrochloride” is a chiral amino acid derivative with the following structural formula:

$$\text{this compound}$$(S)-3-Amino-3-(2,3-dimethoxyphenyl)propanoic acid hydrochloride

This compound contains an amino group (NH₂), a carboxylic acid group (COOH), and a phenyl ring with two methoxy (OCH₃) substituents. It exists as a white crystalline powder and is soluble in water.

Preparation Methods

Synthetic Routes::

Amino Acid Synthesis:

Resolution of Racemic Mixture:

Industrial Production::

• Industrial-scale production methods typically involve enantioselective catalysis or resolution techniques. These processes ensure high purity and yield.

Chemical Reactions Analysis

Reactions: The compound can undergo various reactions, including

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a chiral building block in organic synthesis.

Biology: Investigated for its potential as a ligand for receptors or enzymes.

Medicine: Studied for its pharmacological properties (e.g., anti-inflammatory, analgesic).

Industry: Used in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application. For instance:
  • As a ligand: It may bind to receptors or enzymes, modulating cellular processes.
  • As a drug: It could interact with specific molecular targets, affecting signaling pathways.

Comparison with Similar Compounds

Similar Compounds: